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Compound of Interest

Compound Name: 4-Hydroxycyclohexanecarbonitrile
CAS No.: 24056-34-6
Cat. No.: B1315150

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxycyclohexanecarbonitrile, a bifunctional cycloaliphatic compound, represents a
versatile scaffold of significant interest in synthetic organic chemistry and medicinal chemistry.
Its unique combination of a hydroxyl group and a nitrile moiety on a cyclohexane ring offers
multiple avenues for chemical modification, making it a valuable building block for the synthesis
of more complex molecules, including potential pharmaceutical intermediates. This technical
guide provides a comprehensive overview of the fundamental properties, detailed synthetic
protocols, spectroscopic characterization, and potential applications of 4-
hydroxycyclohexanecarbonitrile, with a particular focus on its relevance to drug discovery
and development.

Core Molecular Attributes
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4-Hydroxycyclohexanecarbonitrile is a cycloaliphatic nitrile with the molecular formula
C7H11NO.[1] Its structure consists of a cyclohexane ring substituted with a hydroxyl (-OH)
group and a nitrile (-C=N) group at the 1- and 4-positions, respectively. The presence of these
two functional groups imparts both polar and reactive characteristics to the molecule.

Molecular Formula and Weight

The fundamental molecular attributes of 4-hydroxycyclohexanecarbonitrile are summarized
in the table below.

Property Value Source

Molecular Formula C7H11NO PubChem[1]

Molecular Weight 125.17 g/mol PubChem[1]

Exact Mass 125.084063974 Da PubChem[1]
4-hydroxycyclohexane-1-

IUPAC Name o PubChem[1]
carbonitrile

CAS Number 24056-34-6 PubChem[1]

Stereoisomerism

4-Hydroxycyclohexanecarbonitrile exists as two geometric isomers: cis and trans. The
spatial arrangement of the hydroxyl and nitrile groups relative to the plane of the cyclohexane
ring dictates the isomer. In the cis isomer, both substituents are on the same side of the ring,
while in the trans isomer, they are on opposite sides. This stereocisomerism is a critical
consideration in synthetic strategies and in the biological activity of its derivatives, as the three-
dimensional structure of a molecule is paramount in its interaction with biological targets.

Synthesis of 4-Hydroxycyclohexanecarbonitrile

The most common and efficient laboratory-scale synthesis of 4-
hydroxycyclohexanecarbonitrile involves the reduction of 4-oxocyclohexanecarbonitrile. This
method is favored for its high yield and the ready availability of the starting material.
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Synthetic Pathway: Reduction of 4-
Oxocyclohexanecarbonitrile

The synthesis proceeds via the reduction of the ketone functionality of 4-
oxocyclohexanecarbonitrile using a mild reducing agent such as sodium borohydride (NaBHa4).
The causality behind this choice of reagent lies in its chemoselectivity; NaBHa4 readily reduces
ketones and aldehydes without affecting the more resistant nitrile group.

G—OxoCyclohexanecarbonitrﬂ;

4-Hydroxycyclohexanecarbonitrile
(cis/trans mixture)

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Hydroxycyclohexanecarbonitrile.

Detailed Experimental Protocol

The following protocol is a self-validating system for the synthesis of 4-
hydroxycyclohexanecarbonitrile, adapted from established procedures.

Materials:

4-Oxocyclohexanecarbonitrile

Methanol (MeOH)

Sodium borohydride (NaBHa4)

Aqueous ammonium chloride (NH4ClI) solution
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Ethyl acetate (EtOAC)

Anhydrous sodium sulfate (Na2S0a)

Round-bottom flask

Magnetic stirrer

Ice bath

Procedure:

In a 250 mL round-bottom flask, dissolve 10 g (81.20 mmol) of 4-oxocyclohexanecarbonitrile
in 100 mL of methanol under an inert atmosphere (e.g., nitrogen).

e Cool the solution to 0 °C using an ice-water bath.

e Slowly add 1.52 g (40.18 mmol) of sodium borohydride to the stirred solution in portions.
(Causality: Portion-wise addition is crucial to control the exothermic reaction and prevent a
rapid evolution of hydrogen gas).

 After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for 1 hour.

» Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material
IS consumed.

o Upon completion, quench the reaction by the slow addition of 20 mL of saturated aqueous
ammonium chloride solution to decompose the excess sodium borohydride.

o Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 100 mL).
o Combine the organic layers and dry over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the organic layer under reduced pressure to yield 4-
hydroxycyclohexanecarbonitrile as a colorless oil (expected yield: ~99%).

Spectroscopic Characterization
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The structural elucidation of 4-hydroxycyclohexanecarbonitrile is confirmed through various
spectroscopic techniques. Below is a summary of the expected spectral data.

Infrared (IR) Spectroscopy

The IR spectrum of 4-hydroxycyclohexanecarbonitrile will exhibit characteristic absorption
bands for its key functional groups.

O-H Stretch: A broad band in the region of 3600-3200 cm~1 is indicative of the hydroxy!l
group, with the broadening resulting from hydrogen bonding.

e C-H Stretch: Absorptions in the 3000-2850 cm~1 range correspond to the C-H stretching
vibrations of the cyclohexane ring.

e C=N Stretch: A sharp, medium-intensity peak around 2250-2200 cm~1 is a characteristic
signal for the nitrile group.

C-O Stretch: A band in the 1260-1000 cm~1 region signifies the C-O stretching of the alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR: The proton NMR spectrum will provide information on the chemical environment of
the hydrogen atoms. The signals for the cyclohexane ring protons will appear as complex
multiplets in the upfield region (typically 1.0-2.5 ppm). The proton attached to the carbon
bearing the hydroxyl group (CH-OH) will resonate further downfield, and its chemical shift will
be dependent on the solvent and concentration. The proton on the carbon adjacent to the nitrile
group will also be shifted downfield.

13C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms in
the molecule. The carbon of the nitrile group (C=N) is expected to appear in the 115-125 ppm
range. The carbon attached to the hydroxyl group (C-OH) will resonate around 60-75 ppm. The
remaining cyclohexane carbons will have signals in the 20-45 ppm region.

Mass Spectrometry

Mass spectrometry will confirm the molecular weight of the compound. The molecular ion peak
(IM]*) would be observed at an m/z of 125. Fragmentation patterns would likely involve the loss
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of water ([M-H20]*) from the molecular ion, as well as other characteristic cleavages of the
cyclohexane ring.

Applications in Drug Discovery and Development

While 4-hydroxycyclohexanecarbonitrile itself is not an active pharmaceutical ingredient, its
structural motifs are present in various biologically active molecules, making it a valuable
starting material for medicinal chemistry campaigns.

The Cyclohexane Scaffold

The cyclohexane ring is a common scaffold in drug design. It provides a three-dimensional
framework that can orient functional groups in specific spatial arrangements to optimize
interactions with biological targets. Its conformational flexibility, primarily through chair-boat
interconversions, allows for the fine-tuning of ligand binding.

The Nitrile Group as a Pharmacophore

The nitrile group is a versatile functional group in medicinal chemistry. It can act as a hydrogen
bond acceptor and a bioisostere for a carbonyl group. In some cases, the nitrile can form
covalent bonds with enzymatic targets, leading to potent and irreversible inhibition.

Potential as a Synthetic Intermediate

The bifunctional nature of 4-hydroxycyclohexanecarbonitrile allows for a wide range of
chemical transformations.

e The hydroxyl group can be oxidized to a ketone, esterified, or etherified to introduce new
functionalities.

e The nitrile group can be hydrolyzed to a carboxylic acid or a primary amide, or reduced to a
primary amine.

This dual reactivity enables the synthesis of diverse libraries of compounds for high-throughput
screening in drug discovery programs. For instance, the conversion of the nitrile to an amine
and the hydroxyl to other functionalities can lead to the creation of novel amino-alcohol
structures, which are privileged motifs in many therapeutic agents.
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Caption: Potential synthetic transformations of 4-Hydroxycyclohexanecarbonitrile.

Safety and Handling

4-Hydroxycyclohexanecarbonitrile is a chemical that should be handled with appropriate
safety precautions in a laboratory setting.

Hazard Identification

Based on available safety data, 4-hydroxycyclohexanecarbonitrile is classified with the
following hazards:

e Harmful if swallowed (H302)[1]

e Harmful in contact with skin (H312)[1]
e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]
e Harmful if inhaled (H332)[1]

e May cause respiratory irritation (H335)[1]
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Recommended Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

e Avoid inhalation of vapors and contact with skin and eyes.

¢ In case of contact, immediately flush the affected area with plenty of water.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

4-Hydroxycyclohexanecarbonitrile is a synthetically accessible and versatile building block
with significant potential for applications in organic synthesis and drug discovery. Its
bifunctional nature, coupled with the desirable properties of the cyclohexane scaffold, makes it
an attractive starting material for the generation of diverse molecular architectures. A thorough
understanding of its synthesis, properties, and reactivity is essential for researchers and
scientists aiming to leverage this compound in their research and development endeavors. The
protocols and data presented in this guide provide a solid foundation for the safe and effective
use of 4-hydroxycyclohexanecarbonitrile in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/12617272
https://www.benchchem.com/product/b1315150/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxycyclohexanecarbonitrile-synthesis-properties-and-applications
https://www.chemsrc.com/en/cas/24056-34-6_1189828.html
https://www.benchchem.com/product/b1315150?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 1. 4-Hydroxycyclohexanecarbonitrile | C7H11NO | CID 12617272 - PubChem
[pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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